Cas no 72247-82-6 (8-Prenyl-rac-pinocembrin)

• Product Name: 8-Prenyl-rac-pinocembrin
• CAS No: 72247-82-6
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 544272
• PubChem ID: 3144815
• Update Time: 2025-05-20

8-Prenyl-rac-pinocembrin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl-
• MEGxp0_000704
• BRD-A86383329-001-01-6
• SCHEMBL320135
• CHEMBL488888
• AKOS000511076
• NCGC00169676-01
• Oprea1_792095
• 8-Prenyl-rac-pinocembrin
• ACon1_001100
• (+/-)-Galabranin
• HMS1674D12
• EU-0052602
• 72247-82-6
• B0005-141826
• 5,7-dihydroxy-8-prenylflavanone

• Inchi： 1S/C20H20O4/c1-12(2)8-9-14-15(21)10-16(22)19-17(23)11-18(24-20(14)19)13-6-4-3-5-7-13/h3-8,10,18,21-22H,9,11H2,1-2H3
• InChI Key： DAWSYIQAGQMLFS-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C=2C(CC1C1C=CC=CC=1)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 324.1362
• Monoisotopic Mass: 324.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones

Additional information on 8-Prenyl-rac-pinocembrin

Introduction to 8-Prenyl-rac-pinocembrin (CAS No. 72247-82-6)

8-Prenyl-rac-pinocembrin, identified by the Chemical Abstracts Service Number (CAS No.) 72247-82-6, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical research and natural product chemistry. This compound belongs to the flavanone family and is characterized by its prenyl side chain, which contributes to its unique pharmacological properties. The structural configuration, specifically the racemic form (rac-pinocembrin), plays a crucial role in its biological activity and potential therapeutic applications.

The chemical structure of 8-Prenyl-rac-pinocembrin consists of a benzene ring connected to a heterocyclic pyran ring, with a prenyl group attached at the 8-position. This arrangement imparts distinct interactions with biological targets, making it a promising candidate for further investigation in drug discovery. The compound’s molecular formula is C₂₁H₂₈O₃, reflecting its hydrophobic nature and potential solubility in organic solvents, which is a common feature among many flavonoids.

Recent studies have highlighted the bioactive potential of 8-Prenyl-rac-pinocembrin in various pharmacological contexts. One of the most notable areas of research has been its anti-inflammatory properties. Flavonoids, including 8-Prenyl-rac-pinocembrin, are known to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. In vitro experiments have demonstrated that this compound can significantly reduce pro-inflammatory cytokine production in macrophages, suggesting its potential as an anti-inflammatory agent.

Furthermore, the antioxidant activity of 8-Prenyl-rac-pinocembrin has been extensively studied. Reactive oxygen species (ROS) are implicated in various pathological conditions, including oxidative stress-related diseases. The ability of 8-Prenyl-rac-pinocembrin to scavenge free radicals and inhibit lipid peroxidation has been observed in cellular models, indicating its role as a potent antioxidant. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative damage contributes significantly to neuronal dysfunction.

The prenyl group in the structure of 8-Prenyl-rac-pinocembrin is believed to enhance its bioavailability and membrane permeability, facilitating its interaction with intracellular targets. This feature has led researchers to explore its potential in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Preclinical studies have shown that 8-Prenyl-rac-pinocembrin can protect against neurotoxicity induced by beta-amyloid aggregation, a hallmark of Alzheimer’s disease pathology.

In addition to its anti-inflammatory and antioxidant properties, 8-Prenyl-rac-pinocembrin has shown promise in anticancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase-dependent pathways. Its ability to disrupt cancer cell proliferation while sparing normal cells makes it an attractive candidate for further development as an anticancer therapeutic.

The pharmacokinetic profile of 8-Prenyl-rac-pinocembrin is another area of interest. Due to its molecular structure, it is expected to exhibit moderate oral bioavailability and rapid absorption after administration. However, detailed pharmacokinetic studies are still needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies will be crucial for optimizing dosing regimens and ensuring therapeutic efficacy.

From a synthetic chemistry perspective, the total synthesis or semi-synthesis of 8-Prenyl-rac-pinocembrin presents an intriguing challenge. Given its structural complexity, developing efficient synthetic routes would not only facilitate large-scale production but also allow for structural modifications to enhance biological activity. Recent advances in enzymatic biotransformation have opened new avenues for the sustainable production of such natural products.

The role of natural products like 8-Prenyl-rac-pinocembrin in drug discovery continues to be emphasized in modern medicine. Traditional medicine systems have long utilized plant-derived compounds for therapeutic purposes, and modern science is beginning to uncover the scientific basis behind these ancient practices. The integration of natural product chemistry with computational biology has expedited the identification of bioactive molecules with potential therapeutic value.

In conclusion, 8-Prenyl-rac-pinocembrin (CAS No. 72247-82-6) represents a fascinating compound with diverse pharmacological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further clinical investigation. As research progresses, a deeper understanding of its mechanisms of action will pave the way for novel therapeutic strategies across multiple disease domains.